N-(2,6-dimethylphenyl)-2-pyridin-3-yloxyacetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-pyridin-3-yloxyacetamide
• InChI: InChI=1S/C15H16N2O2/c1-11-5-3-6-12(2)15(11)17-14(18)10-19-13-7-4-8-16-9-13/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key: DTIVSHSOCRLIQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)COC2=CN=CC=C2
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol

Description

N-(2,6-dimethylphenyl)-2-pyridin-3-yloxyacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is commonly referred to as DPA-714 and is a member of the pyridinecarboxamide family. DPA-714 is known for its ability to bind to the translocator protein (TSPO), which is found in the outer mitochondrial membrane of cells.

Mechanism of Action

DPA-714 binds to the N-(2,6-dimethylphenyl)-2-pyridin-3-yloxyacetamide, which is found in the outer mitochondrial membrane of cells. N-(2,6-dimethylphenyl)-2-pyridin-3-yloxyacetamide is involved in various cellular processes, including cholesterol transport, apoptosis, and mitochondrial function. The exact mechanism of action of DPA-714 is not fully understood, but it is believed to modulate the activity of N-(2,6-dimethylphenyl)-2-pyridin-3-yloxyacetamide, leading to changes in cellular processes.
Biochemical and Physiological Effects
DPA-714 has been shown to have various biochemical and physiological effects. In neuroscience, DPA-714 has been shown to modulate microglial activation, leading to a reduction in neuroinflammation. In cancer research, DPA-714 has been shown to inhibit the growth of cancer cells by inducing apoptosis and reducing cell proliferation. In immunology, DPA-714 has been shown to modulate the immune response by regulating the production of cytokines.

Advantages and Limitations for Lab Experiments

DPA-714 has several advantages for lab experiments. It is a highly specific ligand for N-(2,6-dimethylphenyl)-2-pyridin-3-yloxyacetamide, allowing for accurate imaging of N-(2,6-dimethylphenyl)-2-pyridin-3-yloxyacetamide expression. DPA-714 is also relatively stable and has a long half-life, allowing for extended imaging time. However, there are also limitations to the use of DPA-714 in lab experiments. Its synthesis is complex and requires multiple steps, making it challenging to produce in large quantities. Additionally, DPA-714 has limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

For the study of DPA-714 include further research in imaging microglial activation, cancer research, immunology, and optimization of its synthesis.

Synthesis Methods

The synthesis of DPA-714 involves a series of chemical reactions that result in the formation of the final product. The first step in the synthesis process involves the reaction of 2,6-dimethylphenylhydrazine with ethyl 3-bromopyruvate to form the intermediate compound, ethyl 2-(2,6-dimethylphenyl) hydrazine-3-carboxylate. The intermediate compound is then reacted with 3-cyanopyridine to form the final product, N-(2,6-dimethylphenyl)-2-pyridin-3-yloxyacetamide.

Scientific Research Applications

DPA-714 has been extensively studied for its potential applications in various fields, including neuroscience, cancer research, and immunology. In neuroscience, DPA-714 has been used as a positron emission tomography (PET) radioligand to image microglial activation in the brain. Microglial activation is associated with various neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. DPA-714 has also been studied for its potential use in cancer research. N-(2,6-dimethylphenyl)-2-pyridin-3-yloxyacetamide expression is upregulated in various cancer cells, and DPA-714 has been shown to inhibit the growth of cancer cells in vitro. In immunology, DPA-714 has been studied for its potential use in modulating the immune response. N-(2,6-dimethylphenyl)-2-pyridin-3-yloxyacetamide is expressed on the surface of immune cells, and DPA-714 has been shown to modulate the immune response by regulating the production of cytokines.